N-[2-(4-methoxybenzoyl)-3-methyl-1-benzofuran-5-yl]-2-methylbenzamide

• IUPAC Name: N-[2-(4-methoxybenzoyl)-3-methyl-1-benzofuran-5-yl]-2-methylbenzamide
• InChI: InChI=1S/C25H21NO4/c1-15-6-4-5-7-20(15)25(28)26-18-10-13-22-21(14-18)16(2)24(30-22)23(27)17-8-11-19(29-3)12-9-17/h4-14H,1-3H3,(H,26,28)
• InChI Key: JZLIAVAHTSUASA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C(=O)NC2=CC3=C(C=C2)OC(=C3C)C(=O)C4=CC=C(C=C4)OC
• Molecular Formula: C25H21NO4
• Molecular Weight: 399.4 g/mol

Description

This compound is a benzamide derivative, which is a class of compounds containing a carboxamide group (CONH2) attached to a benzene ring. Benzamides and their derivatives have a wide range of biological activities and are often used in medicinal chemistry.

Synthesis Analysis

The synthesis of such a compound would likely involve the reaction of the appropriate benzofuran derivative with the corresponding methoxybenzoyl chloride. This is a common method for introducing the benzoyl group into a molecule.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a benzofuran ring (a fused benzene and furan ring), a benzamide group, and methoxy groups attached to the benzene rings. The exact 3D structure would need to be determined experimentally, typically using techniques such as X-ray crystallography.

Chemical Reactions Analysis

As a benzamide derivative, this compound could potentially undergo a variety of chemical reactions. For example, the amide group could be hydrolyzed to yield a carboxylic acid and an amine. The methoxy groups could also potentially undergo reactions, depending on the conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Typically, properties such as melting point, boiling point, solubility, and stability would be determined experimentally.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. Many benzamide derivatives exhibit biological activity and are used as pharmaceuticals. For example, some benzamides are used as antipsychotics, while others have anti-inflammatory or anticancer properties.

Safety and Hazards

As with any chemical compound, handling this substance would require appropriate safety precautions. It’s important to use personal protective equipment and follow safe laboratory practices. The specific hazards associated with this compound would depend on its exact properties, which would need to be determined experimentally.

Future Directions

The future research directions for this compound would likely depend on its biological activity. If it exhibits promising activity in preliminary studies, it could be further optimized and studied in more detail. This could potentially lead to the development of new pharmaceuticals or other useful compounds.